Cas no 412343-21-6 (2-Chloro-4-(tert-butyldimethylsilyl)oxyphenylboronic acid)

• Product Name: 2-Chloro-4-(tert-butyldimethylsilyl)oxyphenylboronic acid
• CAS No: 412343-21-6
• MF: C₁₂H₂₀BClO₃Si
• MW: 286.634903907776
• MDL: MFCD04037223
• CID: 328488
• PubChem ID: 21107087
• Update Time: 2025-04-19

2-Chloro-4-(tert-butyldimethylsilyl)oxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((tert-Butyldimethylsilyl)oxy)-2-chlorophenyl)boronic acid
• [4-[tert-butyl(dimethyl)silyl]oxy-2-chlorophenyl]boronic acid
• 2-CHLORO-4-(TBDMSO)-PHENYLBORONIC ACID
• Boronic acid,B-[2-chloro-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]phenyl]-
• 2-CHLORO-4-(((1,1-DIMETHYLETHYL)DIMETHYLSILYL)OXY) PHENYLBORONIC ACID
• 2-CHLORO-4-[((1,1-DIMETHYLETHYL)DIMETHYLSILYL)OXY] PHENYLBORONIC ACID
• AM989
• 2-chloro-4-[((1,1-dimethylethyl)dimethylsilyl)oxy]phenylboronic acid
• DTXSID00610820
• MFCD04037223
• {4-[(tert-butyldimethylsilyl)oxy]-2-chlorophenyl}boronic acid
• C75095
• AB17014
• SCHEMBL2114690
• AC-16358
• 4-(tert-butyldimethylsilyloxy)-2-chlorophenylboronic acid
• C12H20BClO3Si
• (4-{[tert-Butyl(dimethyl)silyl]oxy}-2-chlorophenyl)boronic acid
• 2-Chloro-4-[(tert-butyldimethylsilyl)oxy]phenylboronic acid
• A852391
• KPSMCFBSUNQTHV-UHFFFAOYSA-N
• Boronic acid, B-[2-chloro-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]phenyl]-
• DS-5210
• 2-Chloro-4-[(1,1-dimethylethyl)dimethylsilyl)oxy] phenylboronic acid
• AKOS015962286
• 2-CHLORO-4-(((1,1-DIMETHYLETHYL)DIMETHYLSILYL)OXY)PHENYLBORONICACID
• CS-0175369
• 4-(TERT-BUTYLDIMETHYLSILANYLOXY)-2-CHLOROPHENYLBORONIC ACID
• 412343-21-6
• (4-((tert-Butyldimethylsilyl)oxy)-2-chlorophenyl)boronicacid
• FT-0753866
• 2-Chloro-4-(((1,1-dimethylethyl)dimethethylsilyl)oxy)phenylboronic acid
• 2-Chloro-4-[((1,1-dimethylethyl)dimethylsilyl)oxy]phenylboronicacid
• DB-070156
• 4-[(TERT-BUTYLDIMETHYLSILYL)OXY]-2-CHLOROPHENYLBORONIC ACID
• XH0337
• 2-Chloro-4-(tert-butyldimethylsilyl)oxyphenylboronic acid

• MDL： MFCD04037223
• Inchi： 1S/C12H20BClO3Si/c1-12(2,3)18(4,5)17-9-6-7-10(13(15)16)11(14)8-9/h6-8,15-16H,1-5H3
• InChI Key： KPSMCFBSUNQTHV-UHFFFAOYSA-N
• SMILES： ClC1=C(B(O)O)C=CC(=C1)O[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 286.09600
• Monoisotopic Mass: 286.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1
• Melting Point: No data available
• Boiling Point: 351.6°C at 760 mmHg
• Flash Point: 166.5°C
• Refractive Index: 1.502
• PSA: 49.69000
• LogP: 2.40380
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Chloro-4-(tert-butyldimethylsilyl)oxyphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters